Cas no 1803856-82-7 (6-Chlorobenzo[d]oxazole-2-sulfonamide)

• Product Name: 6-Chlorobenzo[d]oxazole-2-sulfonamide
• CAS No: 1803856-82-7
• MF: C₇H₅ClN₂O₃S
• MW: 232.644199132919
• CID: 4818803
• Update Time: 2025-06-26

6-Chlorobenzo[d]oxazole-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-Chlorobenzo[d]oxazole-2-sulfonamide

• Inchi： 1S/C7H5ClN2O3S/c8-4-1-2-5-6(3-4)13-7(10-5)14(9,11)12/h1-3H,(H2,9,11,12)
• InChI Key： SSJMZSINQDWBQU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)OC(=N2)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 315
• XLogP3: 1.7
• Topological Polar Surface Area: 94.6

Additional information on 6-Chlorobenzo[d]oxazole-2-sulfonamide

6-Chlorobenzo[d]oxazole-2-sulfonamide: A Comprehensive Overview

The compound with CAS No 1803856-82-7, known as 6-Chlorobenzo[d]oxazole-2-sulfonamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of sulfonamides, which are widely used in drug design due to their versatile properties and potential bioactivity.

6-Chlorobenzo[d]oxazole-2-sulfonamide is characterized by its unique structure, featuring a benzo[d]oxazole ring system substituted with a chlorine atom at the 6-position and a sulfonamide group at the 2-position. The benzo[d]oxazole moiety is a bicyclic structure consisting of a benzene ring fused to an oxazole ring, which is known for its aromaticity and stability. The presence of the chlorine substituent introduces electron-withdrawing effects, potentially influencing the compound's reactivity and pharmacokinetic properties.

Recent studies have highlighted the potential of 6-Chlorobenzo[d]oxazole-2-sulfonamide as a lead compound in drug discovery efforts targeting various therapeutic areas. For instance, research has demonstrated that this compound exhibits promising activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation. The sulfonamide group, in particular, is known to enhance bioavailability and improve the pharmacokinetic profile of drugs.

The synthesis of 6-Chlorobenzo[d]oxazole-2-sulfonamide involves a multi-step process that typically begins with the preparation of the benzo[d]oxazole core. This is followed by chlorination at the 6-position and subsequent sulfonation to introduce the sulfonamide group. The exact synthetic route may vary depending on the starting materials and reaction conditions, but modern methodologies often emphasize efficiency and sustainability.

In terms of applications, 6-Chlorobenzo[d]oxazole-2-sulfonamide has shown potential as a building block for more complex molecules in medicinal chemistry. Its structure allows for further functionalization, enabling researchers to explore a wide range of derivatives with diverse biological activities. For example, substituting different groups on the benzo[d]oxazole ring or modifying the sulfonamide moiety can lead to compounds with enhanced selectivity or potency.

From an environmental perspective, understanding the behavior of 6-Chlorobenzo[d]oxazole-2-sulfonamide in different ecosystems is crucial for assessing its potential impact on human health and the environment. Studies have indicated that this compound exhibits moderate biodegradability under aerobic conditions, suggesting that it may not persist indefinitely in natural environments. However, further research is needed to fully characterize its environmental fate and toxicity.

In conclusion, 6-Chlorobenzo[d]oxazole-2-sulfonamide (CAS No 1803856-82-7) is a versatile compound with significant potential in drug discovery and development. Its unique structure, combined with promising biological activity and favorable pharmacokinetic properties, makes it an attractive candidate for further exploration in both academic and industrial settings.